Cas no 1407521-92-9 (Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate)

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate is a fluorinated benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate for constructing complex molecules with improved metabolic stability and lipophilicity. The ester functionality at the 2-position allows for further derivatization, enabling applications in medicinal chemistry and agrochemical development. Its rigid benzofuran core contributes to structural diversity in drug design, particularly in targeting CNS and inflammatory pathways. The compound's high purity and well-defined reactivity profile make it a reliable building block for researchers seeking to explore fluorinated heterocyclic systems.

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate structure

1407521-92-9 structure

Product Name:Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate

CAS No:1407521-92-9

MF:C₁₁H₇F₃O₃

MW:244.166693925858

MDL:MFCD22573541

CID:1071651

PubChem ID:71300235

Update Time:2025-10-29

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate
- 1407521-92-9
- AKOS015996903
- LG-0745
- DB-352125
- Methyl 7-(trifluoromethyl)benzofuran-2-carboxylate
- Methyl7-(trifluoromethyl)benzofuran-2-carboxylate
- DTXSID101174934
- CS-0445953
- 2-Benzofurancarboxylic acid, 7-(trifluoromethyl)-, methyl ester
- MFCD22573541
- MDL： MFCD22573541
- Inchi： 1S/C11H7F3O3/c1-16-10(15)8-5-6-3-2-4-7(9(6)17-8)11(12,13)14/h2-5H,1H3
- InChI Key： WVUFZMFPNFQKNO-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC2C=C(C(=O)OC)OC=21)(F)F

Computed Properties

Exact Mass: 244.03472857g/mol
Monoisotopic Mass: 244.03472857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 39.4Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 269.2±35.0 °C at 760 mmHg
Flash Point: 116.6±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate Pricemore >>

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